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Compound of Interest

Compound Name: 1,5-Dimethyl-1,4-cyclohexadiene

Cat. No.: B12115209

Essential Safety and Handling Guide for 1,5-
Dimethyl-1,4-cyclohexadiene

This guide provides crucial safety, operational, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals, working with
1,5-Dimethyl-1,4-cyclohexadiene. The following procedures are based on the known
chemical properties of this compound and general best practices for handling flammable
organic liquids.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1,5-Dimethyl-1,4-cyclohexadiene
is presented below. These properties indicate that the substance is a volatile and flammable
liquid, requiring stringent safety measures during handling and storage.
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Property Value Source
Molecular Formula CsHa2 [1112][3]
Molecular Weight 108.18 g/mol [1][2]
Boiling Point 133.2 °C at 760 mmHg [1]
Flash Point 16.8 °C [1]
Density 0.838 g/cm? [1]
Vapor Pressure 10.5 mmHg at 25 °C [1]

Operational Plan for Safe Handling

1. Engineering Controls:

» Ventilation: All handling of 1,5-Dimethyl-1,4-cyclohexadiene should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize the
accumulation of flammable vapors.[4]

e Ignition Sources: Keep the handling area free of ignition sources such as open flames, hot
surfaces, sparks from electrical equipment, and static electricity.[4][5] Use only non-sparking
tools and explosion-proof equipment.[5][6]

o Grounding: To prevent the buildup of static electricity, which can ignite flammable vapors,
ensure that all metal containers and equipment are properly bonded and grounded during
transfer.[5][7]

o Eyewash and Safety Shower: Ensure that a calibrated and unobstructed eyewash station
and safety shower are readily accessible in the immediate work area.[5]

2. Personal Protective Equipment (PPE):

The following personal protective equipment is mandatory when handling 1,5-Dimethyl-1,4-
cyclohexadiene to prevent skin and eye contact, and inhalation of vapors.
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Chemical Safety Goggles or a
Face Shield

Vapors can cause eye
irritation.[8] Goggles or a face
shield will protect against

splashes and vapors.

Hand Protection

Chemical-Resistant Gloves

Gloves should be non-
absorbent and resistant to
organic solvents.[8] Consult
the glove manufacturer's
compatibility chart for specific

recommendations.

Body Protection

Flame-Resistant Lab Coat

Alab coat made of flame-
resistant material or 100%
cotton is essential.[4] Synthetic
materials can melt and cause

severe burns if they ignite.[4]

Respiratory Protection

Respirator (if necessary)

If work cannot be conducted in
a fume hood or if there is a risk
of exceeding exposure limits, a
NIOSH-approved respirator

with appropriate organic vapor

cartridges is required.[9]

Footwear

Closed-Toe Shoes

Protects feet from spills.[4]

3. Spill Response:

In the event of a spill, follow these procedures:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.
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» Contain: Use an inert absorbent material, such as vermiculite or sand, to contain the spill. Do
not use combustible materials like paper towels to absorb the bulk of the spill.

o Clean-Up: Wearing appropriate PPE, carefully collect the absorbed material using non-
sparking tools and place it in a sealed, properly labeled container for hazardous waste
disposal.[5]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

All waste containing 1,5-Dimethyl-1,4-cyclohexadiene must be treated as hazardous waste.

o Waste Collection: Collect all waste, including contaminated absorbent materials and
disposable PPE, in a designated, clearly labeled, and sealed container.

o Container Labeling: The waste container must be labeled with the words "HAZARDOUS
WASTE" and a full description of the contents, including the chemical name and approximate
concentration.[10]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from ignition
sources and incompatible materials.[7]

o Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office, following all local, state, and federal regulations.[10]
Do not pour this chemical down the drain.[5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 1,5-Dimethyl-1,4-
cyclohexadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,5-
Dimethyl-1,4-cyclohexadiene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12115209#personal-protective-equipment-for-
handling-1-5-dimethyl-1-4-cyclohexadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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